1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol
Overview
Description
“1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol” is a derivative of hexafluoro-2-propanol . Hexafluoro-2-propanol is used for preparing hexafluoroalcohol-functionalized methacrylate polymers for lithographic/nanopatterning materials . It plays an important role in the Friedel-Crafts reactions due to its polarity and high ionizing power .
Synthesis Analysis
The synthesis of hexafluoro-2-propanol, the parent compound of “1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol”, involves the hydrogenation of hexafluoroacetone . The reaction is represented as: (CF3)2CO + H2 → (CF3)2CHOH .Molecular Structure Analysis
The molecular structure of hexafluoro-2-propanol consists of a central carbon atom bonded to an alcohol group and two CF3 groups . The iodophenyl group in “1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol” would replace one of the CF3 groups.Chemical Reactions Analysis
Hexafluoro-2-propanol is known to facilitate Friedel–Crafts-type reactions, using covalent reagents in the absence of a Lewis acid catalyst . It also enhances the efficiency of rhodium (I)-catalyzed [4+2] intramolecular cycloaddition of ether-tethered alkynyl dienes and [5+2] cycloaddition of alkynyl vinylcyclopropanes .Physical And Chemical Properties Analysis
Hexafluoro-2-propanol is a colorless liquid with a density of 1.596 g/mL at 25 °C . It has a melting point of -3.3 °C and a boiling point of 58.2 °C . It is miscible in water and has a vapor pressure of 16 kPa at 20 °C .Mechanism of Action
Safety and Hazards
Future Directions
Hexafluoro-2-propanol is a specialty solvent for organic synthesis, particularly for reactions involving oxidations and strong electrophiles . It has also found use in biochemistry to solubilize peptides and to monomerize β-sheet protein aggregates . These properties suggest potential future applications in both organic synthesis and biochemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol involves the conversion of 4-iodophenylpropanone to the desired product through a series of reactions.", "Starting Materials": [ "4-iodophenylpropanone", "Hexafluoroacetone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Reduction of 4-iodophenylpropanone with sodium borohydride in methanol to form 4-iodophenylpropanol", "Step 2: Conversion of 4-iodophenylpropanol to 4-iodophenylpropanal by oxidation with sodium hypochlorite in hydrochloric acid", "Step 3: Condensation of 4-iodophenylpropanal with hexafluoroacetone in the presence of sodium hydroxide to form 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-one", "Step 4: Reduction of 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-one with sodium borohydride in methanol to form 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol" ] } | |
CAS RN |
1214788-34-7 |
Product Name |
1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol |
Molecular Formula |
C9H5F6IO |
Molecular Weight |
370 |
Purity |
95 |
Origin of Product |
United States |
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